4-Tert-butyl-2-methoxybenzene-1-sulfonyl chloride

• CAS No.: 852951-50-9
• Molecular Formula: C11H15ClO3S
• Molecular Weight: 262.75 g/mol
• IUPAC Name: 4-tert-butyl-2-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C11H15ClO3S/c1-11(2,3)8-5-6-10(16(12,13)14)9(7-8)15-4/h5-7H,1-4H3
• InChI Key: VFLYKHCIOISXEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)S(=O)(=O)Cl)OC

Description

4-Tert-butyl-2-methoxybenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C11H15ClO3S and its molecular weight is 262.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To cooled (0° C.) solution of 30 (12.0 g; 49.12 mmol) in dichloroethane (200 mL) was added phosphorus pentachloride (20.5 g; 98.24 mmol) slowly and portion-wise. After addition was complete, the reaction was heated at reflux overnight, cooled to room temperature, and then concentrated under reduced pressure. The resulting crude residue was purified by automated silica gel column chromatography (Biotage®) eluting with ethyl acetate/hexanes (0 to 50% v/v over 400 mL gradient elution) to give the title product as a dark solid (8.45 g; 65% yield).